N-cycloheptyl-2-nitrobenzamide
Overview
Description
N-cycloheptyl-2-nitrobenzamide (CHNB) is a synthetic compound that has been widely used in scientific research for its unique biochemical and physiological effects. This compound belongs to the class of nitrobenzamides and has been extensively studied for its potential applications in various fields of research.
Mechanism of Action
The mechanism of action of N-cycloheptyl-2-nitrobenzamide involves the inhibition of PKC activity by binding to its regulatory domain. This leads to the disruption of PKC-mediated signaling pathways, which play a crucial role in various cellular processes such as cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
N-cycloheptyl-2-nitrobenzamide has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. It has also been found to exhibit anti-inflammatory and analgesic effects in animal models.
Advantages and Limitations for Lab Experiments
The use of N-cycloheptyl-2-nitrobenzamide in lab experiments offers several advantages such as its high potency and selectivity for PKC inhibition. However, it also has certain limitations such as its low solubility in water, which can make it difficult to use in certain experimental setups.
Future Directions
There are several potential future directions for the use of N-cycloheptyl-2-nitrobenzamide in scientific research. One area of interest is the development of novel PKC inhibitors based on the structure of N-cycloheptyl-2-nitrobenzamide. Another potential direction is the investigation of the role of PKC in various disease states such as cancer and neurodegenerative disorders.
In conclusion, N-cycloheptyl-2-nitrobenzamide is a synthetic compound that has been extensively used in scientific research for its unique biochemical and physiological effects. Its potent inhibitory effects on PKC activity make it a valuable tool for investigating the role of PKC in various cellular processes. The potential future directions for the use of N-cycloheptyl-2-nitrobenzamide in scientific research make it an exciting area of study for researchers in various fields.
Synthesis Methods
The synthesis of N-cycloheptyl-2-nitrobenzamide involves the reaction between cycloheptylamine and 2-nitrobenzoyl chloride in the presence of a suitable base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure N-cycloheptyl-2-nitrobenzamide.
Scientific Research Applications
N-cycloheptyl-2-nitrobenzamide has been extensively used in scientific research for its potential applications in various fields such as neurochemistry, pharmacology, and toxicology. It has been found to exhibit potent inhibitory effects on the activity of protein kinase C (PKC) and has been used as a tool to investigate the role of PKC in various cellular processes.
properties
IUPAC Name |
N-cycloheptyl-2-nitrobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O3/c17-14(15-11-7-3-1-2-4-8-11)12-9-5-6-10-13(12)16(18)19/h5-6,9-11H,1-4,7-8H2,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LDPRNLJYHPKCDF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)NC(=O)C2=CC=CC=C2[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cycloheptyl-2-nitrobenzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(4-chlorophenyl)-2H-[1,3,5]triazino[2,1-b][1,3]benzothiazole-2,4(3H)-dione](/img/structure/B5648302.png)
![1-{4-[4-(2,4-difluorobenzyl)-1-piperazinyl]phenyl}ethanone](/img/structure/B5648307.png)
![1-[(4-fluorophenyl)sulfonyl]-4-(3-thienylmethyl)piperazine](/img/structure/B5648325.png)
![N-{[5-(cyclobutylcarbonyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepin-2-yl]methyl}-5-(methoxymethyl)-2-furamide](/img/structure/B5648332.png)
![(3S*,4S*)-1-[3-(4-chlorophenoxy)benzyl]-4-(4-morpholinyl)-3-pyrrolidinol](/img/structure/B5648335.png)
![6-{2-[(2R*,6S*)-2,6-dimethylmorpholin-4-yl]-2-oxoethyl}-1,6-naphthyridin-5(6H)-one](/img/structure/B5648342.png)
![3-propyl-5-[3-(1H-pyrazol-1-yl)phenyl]-1,2,4-oxadiazole](/img/structure/B5648350.png)
![3-amino-N-(2-methoxy-5-methylphenyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide](/img/structure/B5648357.png)
![methyl 5-{[3-(4-methoxyphenyl)-6-oxo-1(6H)-pyridazinyl]methyl}-2-furoate](/img/structure/B5648391.png)
